Cas no 1823421-51-7 (Ethyl 2-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: Ethyl 2-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 1823421-51-7
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD28969776
• CID: 5152733
• PubChem ID: 119053458
• Update Time: 2026-03-03

Ethyl 2-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate
• STL584888
• ethyl 2-(5-chloro-1,2,4-triazol-1-yl)butanoate
• Ethyl2-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate
• 1H-1,2,4-Triazole-1-acetic acid, 5-chloro-α-ethyl-, ethyl ester

• MDL： MFCD28969776
• Inchi： 1S/C8H12ClN3O2/c1-3-6(7(13)14-4-2)12-8(9)10-5-11-12/h5-6H,3-4H2,1-2H3
• InChI Key： FQGUJUPJIVCJKO-UHFFFAOYSA-N
• SMILES： ClC1=NC=NN1C(C(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 2.3
• Topological Polar Surface Area: 57